Cas no 60456-21-5 (methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate)

• Product Name: methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• CAS No: 60456-21-5
• Molecular Formula: C₇H₁₂O₄
• Molecular Weight: 160.1678
• MDL: MFCD00066526
• CID: 502335
• PubChem ID: 24855396

methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate Properties

Names and Identifiers

• (S)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate
• (-)-Methyl S-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• (?)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• (S)-(-)-2,2-DIMETHYL-1,3-DIOXOLANE-4-CARBOXYLIC ACID METHYL ESTER
• 1,3-Dioxolane-4-carboxylicacid, 2,2-dimethyl-, methyl ester, (4S)-
• Ethyl 2-oxo-cycloheptanecarboxylate
• (-)-Methyl (S)-2,2-diMethyl-1,3-dioxolane-4-carboxylate
• methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• (S)-2,2-Dimethyl-[1,3]dioxolane-4-carboxylic acid methyl ester
• 2,2-Dimethyl-(4S)-1,3-dioxolane-4-carboxylic acid methyl ester
• Methyl (S)-(-)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• DOWWCCDWPKGNGX-YFKPBYRVSA-N
• (S)-Methyl 2,2-dimethyl-[1,3]dioxolane-4-carboxylate
• Methyl 2,3-O-isopropylidene-L-glycerate
• Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate
• (S)-Methyl2,2-dimethyl-1,3-dioxolane-4-carboxylate
• 1,3-Dioxolane-4-carboxylic
• (-)-Methyl (S)-glycerate
• DOWWCCDWPKGNGX-YFKPBYRVSA-
• AKOS016842449
• DS-1781
• InChI=1/C7H12O4/c1-7(2)10-4-5(11-7)6(8)9-3/h5H,4H2,1-3H3/t5-/m0/s1
• Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate #
• AM20100473
• Q-103506
• A8434
• AC-33830
• DTXSID40357404
• 60456-21-5
• (-)-Methyl (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate, 96%
• methyl (s)-(-)-2,2-dimethyl-1,3-dioxolan-4-carboxylate
• alpha,beta-Isopropylidene-L-glyceric acid methyl ester
• MFCD00066526
• 1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-, methyl ester, (4S)-
• SCHEMBL1487144
• CS-W008410

• MDL： MFCD00066526
• InChIKey： DOWWCCDWPKGNGX-YFKPBYRVSA-N
• Inchi： 1S/C7H12O4/c1-7(2)10-4-5(11-7)6(8)9-3/h5H,4H2,1-3H3/t5-/m0/s1
• SMILES： O1[C@]([H])(C(=O)OC([H])([H])[H])C([H])([H])OC1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 160.073559g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 160.073559g/mol
• Monoisotopic Mass: 160.073559g/mol
• Topological Polar Surface Area: 44.8Ų
• Heavy Atom Count: 11
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.31090
• PSA: 44.76000
• Refractive Index: n20/D 1.425(lit.)
• Boiling Point: 84-86 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Solubility: Not available
• Optical Activity: [α]20/D −8.5°, c = 1.5 in acetone
• Density: 1.106 g/mL at 25 °C(lit.)

methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate Security Information

• WGK Germany：3
• Safety Instruction： S23; S24/25
• Hazard Statement： H315-H319-H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning
• FLUKA BRAND F CODES：10-23

methyl (4S)-2,2-dimethyl-1,3-dioxolane-4-carboxylate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals